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Compound of Interest

Compound Name: 2-Ethylbenzonitrile

Cat. No.: B1295046

An In-depth Technical Guide to 2-Ethylbenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Ethylbenzonitrile (CAS No.
34136-59-9), a versatile aromatic nitrile used in a variety of chemical syntheses. This document
details its chemical and physical properties, safety information, and provides detailed
experimental protocols for its synthesis and purification. Furthermore, it explores its
applications in organic synthesis, particularly in the preparation of valuable chemical
intermediates.

Chemical and Physical Properties

2-Ethylbenzonitrile, also known as o-ethylbenzonitrile, is a colorless to pale yellow liquid. Its
properties make it a useful building block in the synthesis of pharmaceuticals and other
specialty chemicals.[1] A summary of its key physical and chemical properties is presented in
the table below.
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Property Value Reference(s)
CAS Number 34136-59-9 [11[2]
Molecular Formula CoHoN [11[2][3]
Molecular Weight 131.17 g/mol [21[31[4]
Boiling Point 94-95 °C at 12 mmHg

Density 0.974 g/mL at 25 °C

Refractive Index (n2°/D) 1.523

Good solubility in common

organic solvents such as
Solubility ethanol, methanol, and

acetone. Limited solubility in

water.

Safety and Hazard Information

2-Ethylbenzonitrile is classified as harmful and an irritant. Appropriate safety precautions
should be taken when handling this chemical.

Hazard Class GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Acute Toxicity, Dermal H312: Harmful in contact with skin
Skin Corrosion/Irritation H315: Causes skin irritation
Serious Eye Damage/Irritation H319: Causes serious eye irritation
Acute Toxicity, Inhalation H332: Harmful if inhaled

Experimental Protocols
Synthesis of 2-Ethylbenzonitrile via Sandmeyer
Reaction
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The Sandmeyer reaction is a versatile method for the synthesis of aryl nitriles from aryl amines.
This protocol outlines the conversion of 2-ethylaniline to 2-ethylbenzonitrile.

Reaction Scheme:

2-Ethylaniline NaNOz, HCL, 0-5 °C P> Diazonium Salt CuCN, KCN >[2-Ethylbenzonitrila

4 Preparation )

(Crude Produca

W with el NaHCO3]

and then water

(Dry over anhydrous MgSOD
. J

4 )

Distillation

Distill under reduced pressure
(collect fraction at 94-95 °C/12 mmHg)

l

@ure 2-Ethylbenzonitrila
. J

Reduction (e.g., LiAlHa4)

2-Ethylbenzonitrile Intermediate Amine

Exhaustive Methylation (CHsI) Quaternary Ammonium Salt Hofmann Elimination (Ag20, heat) »| 2-Ethylstyrene

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1295046?utm_src=pdf-body
https://www.benchchem.com/product/b1295046?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

